Cas no 705263-10-1 (6-Bromopyrazolo[1,5-A]pyrimidine)

• Product Name: 6-Bromopyrazolo[1,5-A]pyrimidine
• CAS No: 705263-10-1
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD09832894
• CID: 68660
• PubChem ID: 22236701
• Update Time: 2025-05-27

6-Bromopyrazolo[1,5-A]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromopyrazolo[1,5-a]pyrimidine
• 6-bromopyrazolo(1,5-a)pyrimidine
• 6-Bromo-pyrazolo[1,5-a]pyrimidine
• RW3024
• PYRAZOLO[1,5-A]PYRIMIDINE, 6-BROMO-
• PubChem15248
• VDHTXLUCUNPVLO-UHFFFAOYSA-N
• BCP08936
• STL415170
• PB23680
• RP08696
• SY020283
• BC003993
• AB1004497
• ST1261409
• A
• AM20100668
• DTXSID40623651
• SS-4574
• 705263-10-1
• Z489928452
• A9300
• FT-0684622
• J-518452
• SCHEMBL1564698
• CS-M2471
• EN300-45241
• MFCD09832894
• AKOS010006704
• DB-031167
• 6-Bromopyrazolo[1,5-A]pyrimidine

• MDL： MFCD09832894
• Inchi： 1S/C6H4BrN3/c7-5-3-8-6-1-2-9-10(6)4-5/h1-4H
• InChI Key： VDHTXLUCUNPVLO-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.891
• Melting Point: 122-124 °C
• Refractive Index: 1.751
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 30.19000
• LogP: 1.49180
• Sensitiveness: Light Sensitive

6-Bromopyrazolo[1,5-A]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-Bromopyrazolo[1,5-A]pyrimidine

Research Brief on 6-Bromopyrazolo[1,5-A]pyrimidine (CAS: 705263-10-1): Recent Advances and Applications in Chemical Biology and Medicine

6-Bromopyrazolo[1,5-A]pyrimidine (CAS: 705263-10-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the development of kinase inhibitors and other small-molecule therapeutics, making it a valuable scaffold in drug discovery.

One of the most notable advancements in the use of 6-Bromopyrazolo[1,5-A]pyrimidine is its incorporation into the design of selective kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the bromo-substituted pyrazolopyrimidine scaffold has shown promising activity in modulating kinase function. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Bromopyrazolo[1,5-A]pyrimidine exhibited potent inhibitory effects against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

In addition to its kinase inhibitory properties, 6-Bromopyrazolo[1,5-A]pyrimidine has been explored as a building block for the synthesis of fluorescent probes and bioimaging agents. Researchers have leveraged its bromine substituent for further functionalization via cross-coupling reactions, enabling the attachment of fluorophores or other bioactive moieties. A recent study in Chemical Communications (2024) reported the successful use of this compound in developing a near-infrared probe for real-time imaging of tumor microenvironments, showcasing its potential in diagnostic applications.

The synthetic accessibility of 6-Bromopyrazolo[1,5-A]pyrimidine has also been a focus of recent research. Novel catalytic methods, such as palladium-catalyzed C-H activation, have been employed to streamline its production and derivatization. These advancements, detailed in a 2024 ACS Catalysis publication, highlight the compound's utility in high-throughput screening and combinatorial chemistry, further solidifying its role in modern drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-Bromopyrazolo[1,5-A]pyrimidine-based therapeutics. Recent preclinical studies have identified issues related to metabolic stability and bioavailability, prompting efforts to design prodrugs or formulate nanoparticle-based delivery systems. Collaborative research between academic and industrial teams, as reported in a 2023 Nature Reviews Drug Discovery article, is addressing these hurdles to accelerate clinical translation.

In conclusion, 6-Bromopyrazolo[1,5-A]pyrimidine (CAS: 705263-10-1) continues to be a pivotal compound in chemical biology and medicinal chemistry, with its applications expanding into kinase inhibition, bioimaging, and targeted therapy. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, making it a compound of enduring interest to the scientific community.